Cas no 2305559-72-0 (N-[1-[3-Fluoro-4-(3-pyridinyloxy)phenyl]ethyl]-2-propenamide)

• Product Name: N-[1-[3-Fluoro-4-(3-pyridinyloxy)phenyl]ethyl]-2-propenamide
• CAS No: 2305559-72-0
• MF: C₁₆H₁₅FN₂O₂
• MW: 286.300907373428
• CID: 5412932
• PubChem ID: 121582001
• Update Time: 2025-06-22

N-[1-[3-Fluoro-4-(3-pyridinyloxy)phenyl]ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[3-fluoro-4-(pyridin-3-yloxy)phenyl]ethyl}prop-2-enamide
• N-[1-(3-Fluoro-4-pyridin-3-yloxyphenyl)ethyl]prop-2-enamide
• EN300-26584701
• 2305559-72-0
• N-[1-[3-Fluoro-4-(3-pyridinyloxy)phenyl]ethyl]-2-propenamide

• Inchi： 1S/C16H15FN2O2/c1-3-16(20)19-11(2)12-6-7-15(14(17)9-12)21-13-5-4-8-18-10-13/h3-11H,1H2,2H3,(H,19,20)
• InChI Key： RGDPFCXRXDRXFB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)NC(C=C)=O)OC1C=NC=CC=1

Computed Properties

• Exact Mass: 286.11175589g/mol
• Monoisotopic Mass: 286.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Additional information on N-[1-[3-Fluoro-4-(3-pyridinyloxy)phenyl]ethyl]-2-propenamide

N-[1-[3-Fluoro-4-(3-pyridinyloxy)phenyl]ethyl]-2-propenamide: A Comprehensive Overview

The compound N-[1-[3-Fluoro-4-(3-pyridinyloxy)phenyl]ethyl]-2-propenamide, with the CAS number 2305559-72-0, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a fluoro-substituted phenyl group, a pyridine ring, and an amide functional group. The integration of these structural elements contributes to its potential as a bioactive agent in various therapeutic applications.

Recent studies have highlighted the importance of fluorine-containing aromatic compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of the fluoro group in this compound suggests that it may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further exploration in preclinical models.

The pyridine ring in the structure of this compound is another key feature that contributes to its potential biological activity. Pyridine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, due to their aromaticity and electron-deficient nature. This makes them valuable scaffolds in the design of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like this one, leveraging techniques such as Suzuki coupling and other cross-coupling reactions. These methods have significantly improved the yield and purity of such compounds, facilitating their use in biological assays and preclinical studies.

In terms of biological activity, this compound has been investigated for its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have shown that it may exhibit inhibitory activity against kinases or other protein targets associated with conditions such as cancer or inflammatory diseases.

The amide functional group present in this compound plays a crucial role in its interactions with biological systems. Amides are known for their ability to form hydrogen bonds, which can enhance binding affinity to target proteins. This property makes them valuable in drug design for improving potency and selectivity.

Moreover, the ethyl group attached to the phenyl ring introduces flexibility into the molecule, potentially allowing for better binding interactions with target proteins. This structural feature is often exploited in medicinal chemistry to optimize drug candidates for improved efficacy and reduced off-target effects.

Recent research has also focused on the optimization of similar compounds through structural modifications aimed at enhancing their bioavailability and reducing toxicity. For example, substituent effects on the phenyl ring or modifications to the pyridine moiety have been explored to improve pharmacokinetic properties without compromising biological activity.

In conclusion, N-[1-[3-Fluoro-4-(3-pyridinyloxy)phenyl]ethyl]-2-propenamide represents a compelling example of how modern medicinal chemistry can leverage structural complexity to design bioactive molecules with potential therapeutic applications. Its unique combination of functional groups and structural features positions it as a valuable lead compound for further research and development.